Cas no 828271-48-3 (Cyclobutanecarboxylic acid, 3-butyl-, methyl ester)

• Product Name: Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
• CAS No: 828271-48-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 681506
• PubChem ID: 69224116
• Update Time: 2025-04-19

Cyclobutanecarboxylic acid, 3-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
• methyl 3-butylcyclobutane-1-carboxylate
• SCHEMBL4871719
• 3-butyl-cyclobutanecarboxylic acid methyl ester
• 828271-48-3
• ADSLRPGEQLUFGR-UHFFFAOYSA-N
• DTXSID20740037

• Inchi： 1S/C10H18O2/c1-3-4-5-8-6-9(7-8)10(11)12-2/h8-9H,3-7H2,1-2H3
• InChI Key： ADSLRPGEQLUFGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CCCC)C1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų